Cas no 603945-50-2 (1-(3-Ethoxyphenyl)ethanamine)

1-(3-Ethoxyphenyl)ethanamine structure
1-(3-Ethoxyphenyl)ethanamine structure
Product Name:1-(3-Ethoxyphenyl)ethanamine
CAS No:603945-50-2
MF:C10H15NO
MW:165.232202768326
MDL:MFCD05215235
CID:1022860
PubChem ID:3253901
Update Time:2024-12-09

1-(3-Ethoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Ethoxyphenyl)ethanamine
    • 1-(3-ethoxyphenyl)ethanamine(SALTDATA: FREE)
    • Benzenemethanamine, 3-ethoxy-alpha-methyl- (9CI)
    • 1-(3-ethoxyphenyl)ethan-1-amine
    • 1-(3-ethoxyphenyl)ethylamine
    • AC1MM1JZ
    • AC1Q3617
    • ALBB-002131
    • CTK5B1432
    • MolPort-004-302-983
    • SureCN146850
    • MFCD05215235
    • CS-0251580
    • STK489639
    • Z278080564
    • BBL017906
    • DTXSID30390683
    • N12264
    • Benzenemethanamine, 3-ethoxy-alpha-methyl-, (alphaR)-
    • AKOS016340754
    • VS-06583
    • 603945-50-2
    • AKOS000141437
    • EN300-55249
    • BB 0216431
    • SCHEMBL146850
    • SY180177
    • 1-(3-ethoxyphenyl)ethanamine,hydrochloride
    • MDL: MFCD05215235
    • Inchi: 1S/C10H15NO/c1-3-12-10-6-4-5-9(7-10)8(2)11/h4-8H,3,11H2,1-2H3
    • InChI Key: YIPGPYIRKCOZJP-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)C(C)N

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 252.9±23.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(3-Ethoxyphenyl)ethanamine Security Information

1-(3-Ethoxyphenyl)ethanamine Pricemore >>

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